Cas no 352311-30-9 (1H-Pyrrole-1-carboxylicacid,2,3-dihydro-5-methyl-,ethylester(9CI))
352311-30-9 structure
Product Name:1H-Pyrrole-1-carboxylicacid,2,3-dihydro-5-methyl-,ethylester(9CI)
CAS No:352311-30-9
MF:C8H13NO2
MW:155.194322347641
CID:1017742
PubChem ID:11147842
Update Time:2024-02-29
1H-Pyrrole-1-carboxylicacid,2,3-dihydro-5-methyl-,ethylester(9CI) Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole-1-carboxylicacid,2,3-dihydro-5-methyl-,ethylester(9CI)
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- Inchi: 1S/C8H13NO2/c1-3-11-8(10)9-6-4-5-7(9)2/h5H,3-4,6H2,1-2H3
- InChI Key: ZVAJKKGHPIDQBH-UHFFFAOYSA-N
- SMILES: O(CC)C(N1C(C)=CCC1)=O
Computed Properties
- Exact Mass: 155.094628657g/mol
- Monoisotopic Mass: 155.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 29.5Ų
1H-Pyrrole-1-carboxylicacid,2,3-dihydro-5-methyl-,ethylester(9CI) Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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